5-(4-(2-Methyl-2-phenylpropoxy)benzyl)thiazolidine-2,4-dione

• CAS No.: 74772-68-2
• Product Name: 5-(4-(2-Methyl-2-phenylpropoxy)benzyl)thiazolidine-2,4-dione
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 5-[[4-(2-methyl-2-phenylpropoxy)phenyl]methyl]-1,3-thiazolidine-2,4-dione
• Standard InChI: InChI=1S/C20H21NO3S/c1-20(2,15-6-4-3-5-7-15)13-24-16-10-8-14(9-11-16)12-17-18(22)21-19(23)25-17/h3-11,17H,12-13H2,1-2H3,(H,21,22,23)
• Standard InChIKey: FZKKPKRWTSYXLF-UHFFFAOYSA-N
• SMILES: CC(C)(COC1=CC=C(C=C1)CC2C(=O)NC(=O)S2)C3=CC=CC=C3
• Canonical SMILES: CC(C)(COC1=CC=C(C=C1)CC2C(=O)NC(=O)S2)C3=CC=CC=C3
• Appearance: Solid powder
• Description: AL-321 is a bio-active chemical. Detailed information has not been published. (Last Updated: 05/06/2016).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-(4-(2-methyl-2-phenylpropoxy)benzyl)thiazolidine-2,4-dione; AL 321; AL-321
• Reference: 1: Arumugam R, Ragupathi Raja Kannan R, Jayalakshmi J, Manivannan K, Karthikai Devi G, Anantharaman P. Determination of element contents in herbal drugs: chemometric approach. Food Chem. 2012 Dec 15;135(4):2372-7. doi: 10.1016/j.foodchem.2012.07.040. Epub 2012 Jul 15. PubMed PMID: 22980815.; 2: Sohda T, Kawamatsu Y, Fujita T, Meguro K, Ikeda H. [Discovery and development of a new insulin sensitizing agent, pioglitazone]. Yakugaku Zasshi. 2002 Nov;122(11):909-18. Review. Japanese. PubMed PMID: 12440149.; 3: Sohda T, Mizuno K, Tawada H, Sugiyama Y, Fujita T, Kawamatsu Y. Studies on antidiabetic agents. I. Synthesis of 5-[4-(2-methyl-2-phenylpropoxy)-benzyl]thiazolidine-2,4-dione (AL-321) and related compounds. Chem Pharm Bull (Tokyo). 1982 Oct;30(10):3563-73. PubMed PMID: 7160011.
• PubChem Compound: 194620
• Last Modified: Nov 11 2021